2-[(5,6-diphenyl-1,2,4-triazin-3-yl)thio]-N-(3-methylphenyl)acetamide

• IUPAC Name: 2-[(5,6-diphenyl-1,2,4-triazin-3-yl)sulfanyl]-N-(3-methylphenyl)acetamide
• InChI: InChI=1S/C24H20N4OS/c1-17-9-8-14-20(15-17)25-21(29)16-30-24-26-22(18-10-4-2-5-11-18)23(27-28-24)19-12-6-3-7-13-19/h2-15H,16H2,1H3,(H,25,29)
• InChI Key: KCVBUCUYAPJYOX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)CSC2=NC(=C(N=N2)C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C24H20N4OS
• Molecular Weight: 412.5 g/mol
• CAS RN: 348147-90-0

Description

2-[(5,6-diphenyl-1,2,4-triazin-3-yl)thio]-N-(3-methylphenyl)acetamide, also known as DTMA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-[(5,6-diphenyl-1,2,4-triazin-3-yl)thio]-N-(3-methylphenyl)acetamide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways involved in cell proliferation, inflammation, and oxidative stress. This compound has been shown to inhibit the activity of various enzymes, including tyrosine kinases, cyclooxygenases, and lipoxygenases. This compound has also been shown to modulate the expression of various genes involved in cell cycle regulation, apoptosis, and oxidative stress.
Biochemical and Physiological Effects
This compound has been shown to exhibit various biochemical and physiological effects, including antitumor, anti-inflammatory, and analgesic activities. This compound has been shown to induce cell cycle arrest and apoptosis in various cancer cell lines, leading to the inhibition of tumor growth. This compound has also been shown to inhibit the production of various inflammatory mediators, including prostaglandins and cytokines, leading to the attenuation of inflammation and pain.

Advantages and Limitations for Lab Experiments

2-[(5,6-diphenyl-1,2,4-triazin-3-yl)thio]-N-(3-methylphenyl)acetamide has several advantages as a research tool, including its ease of synthesis, stability, and versatility. This compound can be easily synthesized using a simple and efficient method, and it is stable under various conditions. This compound can also be functionalized to introduce various chemical groups, allowing for the synthesis of novel derivatives with unique properties. However, this compound also has some limitations, including its relatively low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the research on 2-[(5,6-diphenyl-1,2,4-triazin-3-yl)thio]-N-(3-methylphenyl)acetamide, including the development of novel derivatives with improved properties, the investigation of the mechanism of action, and the exploration of new applications in various fields. The development of novel derivatives with improved antitumor activity, selectivity, and solubility could lead to the development of new anticancer drugs. The investigation of the mechanism of action could provide insights into the molecular targets and signaling pathways involved in the biological activity of this compound. The exploration of new applications in materials science and environmental science could lead to the development of new materials and probes with unique properties and applications.

Synthesis Methods

2-[(5,6-diphenyl-1,2,4-triazin-3-yl)thio]-N-(3-methylphenyl)acetamide can be synthesized using a simple and efficient method that involves the reaction of 5,6-diphenyl-1,2,4-triazine-3-thiol and 3-methylphenylacetic acid in the presence of a suitable catalyst. The reaction yields a white crystalline solid that can be purified using recrystallization.

Scientific Research Applications

2-[(5,6-diphenyl-1,2,4-triazin-3-yl)thio]-N-(3-methylphenyl)acetamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, materials science, and environmental science. In medicinal chemistry, this compound has been shown to exhibit potent antitumor activity against various cancer cell lines, including breast, colon, and lung cancer. This compound has also been investigated for its potential use as an anti-inflammatory and analgesic agent.
In materials science, this compound has been used as a building block for the synthesis of novel materials with unique optical and electronic properties. This compound-based materials have been shown to exhibit excellent performance in various applications, including organic light-emitting diodes, solar cells, and field-effect transistors.
In environmental science, this compound has been investigated for its potential use as a fluorescent probe for the detection of heavy metal ions in water. This compound-based probes have been shown to exhibit high sensitivity and selectivity towards various heavy metal ions, including mercury, lead, and cadmium.